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Compound of Interest

Compound Name: 5,6-Diaminouracil

cat. No.: B014702

5,6-Diaminouracil: A Technical Overview

This guide provides an in-depth look at the fundamental physicochemical properties of 5,6-
Diaminouracil, a pyrimidine derivative of significant interest to researchers and professionals
in drug development and life sciences.

Core Molecular and Physical Data

5,6-Diaminouracil, an aminouracil where the ring hydrogens at positions 5 and 6 of uracil are
substituted by amino groups, is a compound with notable biological and chemical properties.[1]
[2] Its key quantitative data are summarized in the table below for ease of reference and

comparison.
Property Value Source
Molecular Formula CaHeN4O2 [1112]
Molecular Weight 142.12 g/mol [2]
Average Mass 142.116 [1]
CAS Number 3240-72-0 [2]

Synonyms: 5,6-diaminopyrimidine-2,4(1H,3H)-dione, 5,6-diamino-2,4-dihydroxypyrimidine[1][2].

Applications and Research Interest
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5,6-Diaminouracil serves as a crucial intermediate in the synthesis of various biologically
active compounds, including xanthine derivatives.[3] Its structural features make it a valuable
precursor in the development of novel therapeutic agents. For instance, derivatives of 5,6-
diaminouracil have been investigated for their potential as agents against free radical
processes.[1]

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the synthesis or application of 5,6-Diaminouracil and
specific signaling pathways in which it is involved are highly context-dependent and are not
detailed in this general technical guide. Researchers should refer to specific publications for
methodologies relevant to their work. For example, procedures for the synthesis of 5,6-
diaminouracil derivatives can be found in the chemical literature, often involving the reduction
of a corresponding nitroso compound.[4]

Due to the absence of specific experimental workflows or signaling pathways in the provided
context, a visual representation using Graphviz is not applicable at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

